4-Bromo-3-methyl-1-piperidinecarboxylic acid 1,1-dimethylethyl ester

• IUPAC Name: tert-butyl 4-bromo-3-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C11H20BrNO2/c1-8-7-13(6-5-9(8)12)10(14)15-11(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key: VTOXJZQSOWEJSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1Br)C(=O)OC(C)(C)C
• Molecular Formula: C11H20BrNO2
• Molecular Weight: 278.19 g/mol

Description

“4-Bromo-3-methyl-1-piperidinecarboxylic acid 1,1-dimethylethyl ester” is a chemical compound with the molecular formula C11H20BrNO2 and a molecular weight of 278.19. It is used in research.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Bromo-3-methyl-1-piperidinecarboxylic acid 1,1-dimethylethyl ester” include a molecular weight of 278.19. Further analysis such as boiling point, density, and solubility would require additional experimental data.

Scientific Research Applications

Anticancer Agent Synthesis

The compound plays a crucial role in the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, which have been evaluated as promising anticancer agents. Such derivatives were synthesized with varying yields and tested for their anticancer potential, demonstrating significant activity against specific cancer cell lines. This indicates the potential of piperidine derivatives in the development of new anticancer medications (Rehman et al., 2018).

Synthesis of Chiral Molecules

The compound is integral in the asymmetric synthesis of trans-2,3-piperidinedicarboxylic acid and trans-3,4-piperidinedicarboxylic acid derivatives. These chiral molecules have applications in creating enantiomerically pure substances, important in pharmaceutical synthesis for ensuring the therapeutic effectiveness and safety of drugs (Xue et al., 2002).

Novel Heterocyclic Amino Acids

Research has also focused on developing novel heterocyclic amino acids, where similar piperidine-based compounds serve as key intermediates. These novel amino acids are synthesized for use as chiral and achiral building blocks, contributing to the diversity of molecules available for pharmaceutical development and other scientific applications (Matulevičiūtė et al., 2021).

Transdermal Permeation Enhancers

In another study, esters and amides of hexanoic acid substituted with tertiary amino groups, including piperidine derivatives, were investigated for their activity as transdermal permeation enhancers. This research contributes to developing more effective methods for delivering medications through the skin, enhancing the bioavailability of drugs administered topically (Farsa et al., 2010).

Future Directions

The future directions for “4-Bromo-3-methyl-1-piperidinecarboxylic acid 1,1-dimethylethyl ester” could involve its use in various research applications. Further studies could also explore its potential uses in organic synthesis, similar to related compounds such as pinacol boronic esters.